Cas no 172294-76-7 (2-butylpyridine-4-carbaldehyde)

• Product Name: 2-butylpyridine-4-carbaldehyde
• CAS No: 172294-76-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5701685
• PubChem ID: 137701361
• Update Time: 2025-06-08

2-butylpyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 2-butyl-
• 2-butylpyridine-4-carbaldehyde

• Inchi： 1S/C10H13NO/c1-2-3-4-10-7-9(8-12)5-6-11-10/h5-8H,2-4H2,1H3
• InChI Key： CWDKFHMAKBLTTJ-UHFFFAOYSA-N
• SMILES： C1(CCCC)=NC=CC(C=O)=C1

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 260.1±28.0 °C(Predicted)
• pka: 3.89±0.20(Predicted)

Additional information on 2-butylpyridine-4-carbaldehyde

Professional Introduction to 2-butylpyridine-4-carbaldehyde (CAS No. 172294-76-7)

2-butylpyridine-4-carbaldehyde, a compound with the chemical formula C₁₀H₁₃NO and CAS number 172294-76-7, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its butyl side chain and a pyridine-4-carbaldehyde core structure, has garnered considerable attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals.

The aldehyde functional group in 2-butylpyridine-4-carbaldehyde makes it a valuable building block for further chemical modifications. Its reactivity allows for the formation of various derivatives, including esters, amides, and heterocyclic compounds, which are crucial in medicinal chemistry. Recent studies have highlighted its role in synthesizing bioactive molecules that exhibit potential therapeutic effects.

In the realm of pharmaceutical research, 2-butylpyridine-4-carbaldehyde has been explored for its ability to serve as a precursor in the synthesis of small-molecule inhibitors. These inhibitors target specific biological pathways, making them promising candidates for treating a range of diseases. For instance, research has demonstrated its utility in developing compounds that modulate enzyme activity, which is essential for addressing metabolic disorders and inflammatory conditions.

The pyridine moiety in this compound is particularly noteworthy for its presence in numerous pharmacologically active agents. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of the butyl group enhances the lipophilicity of the molecule, improving its absorption and bioavailability when used in drug formulations.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-butylpyridine-4-carbaldehyde. Techniques such as catalytic hydrogenation and oxidation have been optimized to yield high-purity samples suitable for industrial applications. These improvements have not only reduced production costs but also minimized environmental impact, aligning with global sustainability efforts.

The compound's significance extends beyond pharmaceuticals into the agrochemical sector. Derivatives of 2-butylpyridine-4-carbaldehyde have been investigated for their potential as growth regulators and pest control agents. Their ability to interact with biological systems at low concentrations makes them attractive for developing eco-friendly agricultural solutions.

In conclusion, 2-butylpyridine-4-carbaldehyde represents a versatile and valuable compound with diverse applications across multiple industries. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry and drug development. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific and industrial progress.